Cas no 912896-32-3 (1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 912896-32-3
• MF: C₂₃H₂₆ClN₃O₂
• MW: 411.924444675446
• CID: 5426762
• Update Time: 2025-07-10

1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4-[1-[2-(4-chlorophenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C23H26ClN3O2/c1-2-3-12-26-16-17(15-22(26)28)23-25-20-6-4-5-7-21(20)27(23)13-14-29-19-10-8-18(24)9-11-19/h4-11,17H,2-3,12-16H2,1H3
• InChI Key： LXGLHFMJJJVUIE-UHFFFAOYSA-N
• SMILES： N1(CCCC)CC(C2N(CCOC3=CC=C(Cl)C=C3)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Overview of 1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912896-32-3)

The compound 1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS No. 912896-32-3, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, combining a benzodiazole core with a pyrrolidin-2-one moiety, positions it as a promising candidate for diverse applications. Researchers and industry professionals frequently search for terms like "benzodiazole derivatives," "pyrrolidinone applications," and "chlorophenoxyethyl compounds," reflecting the growing interest in its potential.

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in drug discovery and sustainable agriculture. 1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one aligns with this trend, as its molecular architecture suggests possible interactions with biological targets. Questions such as "How does 1-butyl-4-benzodiazole derivatives work?" or "What are the synthetic routes for pyrrolidin-2-one compounds?" are commonly explored in academic and industrial forums, highlighting the need for detailed insights into its properties.

The synthesis of CAS No. 912896-32-3 typically involves multi-step organic reactions, including condensation and cyclization processes. Its 1-butyl and 4-chlorophenoxyethyl substituents contribute to its lipophilicity, a critical factor in bioavailability studies. This characteristic has led to investigations into its potential as a scaffold for central nervous system (CNS) therapeutics or plant growth regulators, topics frequently searched in conjunction with "heterocyclic compound design."

From an analytical perspective, 1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one exhibits distinct spectroscopic signatures, such as NMR and mass spectral patterns, which are vital for quality control in manufacturing. Laboratories often query "How to characterize benzodiazole-pyrrolidinone hybrids?" or "CAS 912896-32-3 solubility data," underscoring the practical challenges in handling this compound. Its stability under varying pH conditions and thermal resistance are also subjects of ongoing research.

Environmental and regulatory considerations further shape the discourse around CAS No. 912896-32-3. With increasing emphasis on green chemistry, researchers are exploring eco-friendly synthesis methods for such compounds. Searches like "biodegradable heterocycles" or "sustainable agrochemical intermediates" reflect this shift. While 1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is not classified as hazardous, its ecological impact remains a focal point for future studies.

In summary, 1-butyl-4-{1-2-(4-chlorophenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one represents a compelling case study in modern chemical innovation. Its versatility and relevance to trending topics like "precision medicine" and "smart farming" ensure its continued prominence in scientific literature. As exploration into its applications expands, so too will the breadth of questions and discussions surrounding this intriguing molecule.